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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rotraxate, a gastric cytoprotective agent, has demonstrated potential in the management of

peptic ulcers. Structurally similar to Cetraxate, its therapeutic effects are attributed to its ability

to enhance the defensive mechanisms of the gastric mucosa. This technical guide provides a

comprehensive overview of Rotraxate's chemical structure, physicochemical properties, and

its multifaceted mechanism of action, with a focus on experimental methodologies for its

synthesis and evaluation.

Chemical Structure and Identification
Rotraxate is chemically known as trans-4-[[4-

(Aminomethyl)cyclohexyl]carbonyl]benzenepropanoic acid. Its structure combines a

benzenepropanoic acid moiety with an aminomethylcyclohexylcarbonyl group, contributing to

its pharmacological activity.

Table 1: Chemical Identifiers of Rotraxate
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Identifier Value

IUPAC Name

trans-4-[[4-

(Aminomethyl)cyclohexyl]carbonyl]benzeneprop

anoic acid

CAS Number 92071-51-7

Molecular Formula C₁₇H₂₃NO₃

Molecular Weight 289.37 g/mol

SMILES O=C(O)CCc1ccc(cc1)C(=O)C1CCC(CN)CC1

Synonyms TEI-5103, TG-51

Physicochemical Properties
The physicochemical properties of Rotraxate are crucial for its formulation, absorption, and

distribution. While comprehensive experimental data is not widely published, general

characteristics can be inferred from its structure and related compounds. It is typically used as

a hydrochloride salt to improve its solubility and stability.

Table 2: Physicochemical Properties of Rotraxate Hydrochloride

Property Value

Melting Point 221-227 °C[1]

Solubility

Information not widely available. General

methods for determination are outlined in the

experimental protocols section.

pKa

Information not widely available. General

methods for determination are outlined in the

experimental protocols section.

logP

Information not widely available. General

methods for determination are outlined in the

experimental protocols section.
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Mechanism of Action and Signaling Pathways
The primary mechanism of action of Rotraxate is its cytoprotective effect on the gastric

mucosa. This is a multi-faceted process involving the enhancement of the mucosal defense

system rather than the inhibition of gastric acid secretion. The key protective pathways are

detailed below.

Stimulation of Gastric Mucus Secretion
Rotraxate enhances the secretion of gastric mucus, a critical component of the mucosal barrier

that protects the stomach lining from the corrosive effects of gastric acid and pepsin.[1] This

increased mucus production forms a thicker, more resilient protective layer.
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Step 1: Protection of Amino Group

Step 2: Esterification

Step 3: Deprotection

Step 4: Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1215222#rotraxate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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